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Compound of Interest

Compound Name: Reactive Orange 122

CAS No.: 12220-12-1

Cat. No.: B1172505

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility characteristics of C.I.

Reactive Orange 122 (CAS No. 79809-27-1), a dichlorotriazinyl azo dye. A thorough

understanding of its solubility in various solvents is crucial for its application in textile dyeing,

printing, and potentially in other research and development areas where precise molecular

delivery and interaction are required. This document outlines quantitative and qualitative

solubility data, details standardized experimental protocols for solubility determination, and

presents logical workflows for solvent selection and experimental design.

Core Data: Solubility Profile of Reactive Orange 122
Reactive Orange 122 is a synthetic organic dye characterized by the presence of multiple

sulfonic acid groups in its molecular structure. These groups are the primary contributors to its

high solubility in aqueous solutions.[1] The dye's solubility is a critical parameter that influences

its performance in various applications, affecting dissolution rates, solution stability, and

interaction with substrates.
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The following table summarizes the available quantitative and qualitative solubility data for

Reactive Orange 122 in water and several common organic solvents. It is important to note

that quantitative data for organic solvents is not readily available in the public domain;

therefore, qualitative descriptors are provided based on the general behavior of similar reactive

dyes.
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Solvent
Chemical
Formula

Solubility
Temperature
(°C)

Remarks

Water H₂O > 100 g/L[2] 25

Highly soluble

due to the

presence of

sulfonic acid

groups.[1]

100 g/L[3] 50

Solubility is

temperature-

dependent.

> 200 g/L 20

This value is for

a newer

composite

reactive orange

dye, suggesting

that the solubility

of Reactive

Orange 122

might be

comparatively

lower.[4]

Methanol CH₃OH
Soluble

(Qualitative)
Not Specified

Expected to be

soluble due to its

polar nature.

Ethanol C₂H₅OH
Soluble

(Qualitative)
Not Specified

Generally soluble

in alcoholic

solvents.

Dimethylformami

de (DMF)
(CH₃)₂NCHO

Readily Soluble

(Qualitative)
Not Specified

A common polar

aprotic solvent

for organic dyes.

Dimethyl

Sulfoxide

(DMSO)

(CH₃)₂SO Soluble

(Qualitative)

Not Specified A highly polar

aprotic solvent,

likely to dissolve
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Reactive Orange

122.

Acetone CH₃COCH₃

Sparingly

Soluble

(Qualitative)

Not Specified

Lower polarity

compared to

alcohols and

DMF may limit

solubility.

Non-polar

Solvents

(e.g., Hexane,

Toluene)

Insoluble

(Qualitative)
Not Specified

Due to the polar

nature of the

dye, it is

expected to be

insoluble in non-

polar organic

solvents.

Factors Influencing Solubility
The solubility of Reactive Orange 122, like other reactive dyes, is not static and can be

significantly influenced by several factors:

Temperature: Increasing the temperature generally enhances the solubility of reactive dyes.

Hot water is often used to accelerate the dissolution process.[5][6]

pH: The pH of the solution is critical. The addition of alkali, which is necessary for the fixation

of reactive dyes to cellulosic fibers, should be done after the dye has been fully dissolved to

prevent hydrolysis of the dye.[5][6] Dye hydrolysis, a reaction with water, reduces the dye's

ability to bind to the fiber.[7]

Electrolytes: The presence of electrolytes, such as sodium chloride (NaCl) or sodium sulfate

(Na₂SO₄), is common in the dyeing process to enhance dye exhaustion onto the fiber.

However, these salts decrease the solubility of the reactive dye in the aqueous solution.[5][6]

[8]

Additives: Certain additives can influence solubility. Urea, for instance, is known to have a

solubilizing effect and can help in preparing highly concentrated dye solutions.[5][6]
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Experimental Protocols for Solubility Determination
Accurate determination of dye solubility is essential for reproducible experimental work and

industrial processes. Several methods can be employed, ranging from simple qualitative

assessments to precise quantitative measurements.

Method 1: Filter Paper Spot Test (Qualitative to Semi-
Quantitative)
This method is a simple and rapid technique suitable for routine checks in a factory or

laboratory setting.[8]

Principle: A series of dye solutions of varying concentrations are prepared and filtered. The

concentration at which undissolved dye particles are first observed on the filter paper is

considered the solubility limit under the test conditions.

Procedure:

Prepare a series of dye solutions at different concentrations (e.g., 10, 20, 30...100 g/L) in the

chosen solvent at a specified temperature (e.g., 25°C).

Stir each solution for a fixed period (e.g., 10 minutes) to ensure maximum dissolution.

Using a pipette, withdraw a small volume (e.g., 1 mL) of the solution.

Drop the solution onto a piece of filter paper.

Allow the solvent to evaporate and the spot to dry.

Visually inspect the dried spot for any undissolved dye particles or a distinct ring of solid dye.

The solubility is reported as the highest concentration that results in a uniform spot without

any visible undissolved particles.[8]

Method 2: Spectrophotometric Determination
(Quantitative)
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This method provides a precise quantitative measurement of solubility by correlating the

absorbance of a saturated solution to its concentration via a calibration curve.

Principle: An excess amount of the dye is agitated in a solvent to create a saturated solution.

After equilibration, the undissolved solid is removed, and the concentration of the dissolved dye

in the clear supernatant is determined using a UV-Vis spectrophotometer and a pre-established

Beer-Lambert Law calibration curve.

Procedure:

Preparation of Calibration Curve:

Prepare a stock solution of Reactive Orange 122 of a known concentration in the desired

solvent.

From the stock solution, prepare a series of standard solutions of decreasing

concentrations through serial dilution.

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax) for Reactive Orange 122 using a UV-Vis spectrophotometer.

Plot a graph of absorbance versus concentration. This will be the calibration curve.

Preparation of Saturated Solution:

Add an excess amount of Reactive Orange 122 to a known volume of the solvent in a

sealed container.

Agitate the mixture at a constant temperature for a sufficient time to reach equilibrium

(e.g., 24 hours).

Measurement:

Allow the undissolved dye to settle.

Carefully withdraw a sample of the clear supernatant. If necessary, centrifuge or filter the

sample to remove any suspended particles.
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Dilute the supernatant with the solvent to a concentration that falls within the range of the

calibration curve.

Measure the absorbance of the diluted solution at λmax.

Calculation:

Using the absorbance of the diluted solution and the equation of the calibration curve,

determine the concentration of the diluted solution.

Calculate the concentration of the original saturated solution by multiplying by the dilution

factor. This concentration represents the solubility of Reactive Orange 122 in that solvent

at the specified temperature.

Method 3: Gravimetric Method (Quantitative)
This is a direct method for determining the amount of dissolved solute in a saturated solution.

Principle: A saturated solution is prepared, and a known volume of the clear solution is taken.

The solvent is then evaporated, and the mass of the remaining dry dye is measured.

Procedure:

Prepare a saturated solution of Reactive Orange 122 as described in the

spectrophotometric method (Procedure step 2).

Carefully pipette a precise volume of the clear supernatant into a pre-weighed container.

Evaporate the solvent completely under controlled conditions (e.g., in an oven at a

temperature that does not degrade the dye).

Once the dye is completely dry, cool the container in a desiccator and weigh it again.

The difference in weight gives the mass of the dissolved dye.

Calculate the solubility in g/L by dividing the mass of the dissolved dye by the volume of the

supernatant taken.
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Caption: Experimental workflow for determining the solubility of Reactive Orange 122.
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Caption: Key factors influencing the solubility of Reactive Orange 122.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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